Cas no 1955547-59-7 (Morpholine, 2,2-difluoro-6-methyl-)

• Product Name: Morpholine, 2,2-difluoro-6-methyl-
• CAS No: 1955547-59-7
• MF: C₅H₉F₂NO
• MW: 137.127868413925
• CID: 5241730
• Update Time: 2026-03-08

Morpholine, 2,2-difluoro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2,2-difluoro-6-methyl-

• Inchi： 1S/C5H9F2NO/c1-4-2-8-3-5(6,7)9-4/h4,8H,2-3H2,1H3
• InChI Key： YUOSOWVISYRSAI-UHFFFAOYSA-N
• SMILES： N1CC(C)OC(F)(F)C1

Additional information on Morpholine, 2,2-difluoro-6-methyl-

2,2-Difluoro-6-Methylmorpholine: A Comprehensive Overview

2,2-Difluoro-6-Methylmorpholine, also known by its CAS number 1955547-59-7, is a chemical compound that has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of morpholine, a six-membered ring containing an oxygen atom and an amine group. The addition of two fluorine atoms at the 2-position and a methyl group at the 6-position introduces unique chemical properties that make it valuable for various applications.

The synthesis of 2,2-difluoro-6-methylmorpholine involves a series of carefully controlled reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on using transition metal catalysts to facilitate the formation of the morpholine ring under mild conditions. The fluorination process is particularly critical, as it significantly impacts the compound's electronic properties and reactivity.

One of the most promising applications of 2,2-difluoro-6-methylmorpholine lies in its use as a building block for advanced materials. Its fluorinated structure enhances its thermal stability and chemical resistance, making it suitable for high-performance polymers and coatings. For instance, recent research has demonstrated its potential in creating self-healing polymers that can repair minor damages without external intervention.

In the pharmaceutical industry, 2,2-difluoro-6-methylmorpholine has shown promise as an intermediate in drug development. Its ability to form stable bonds with other functional groups makes it ideal for constructing complex molecular architectures. Studies have highlighted its role in synthesizing bioactive compounds with potential anti-inflammatory and antiviral properties.

The environmental impact of 2,2-difluoro-6-methylmorpholine is another area of active research. Scientists are investigating its biodegradability and toxicity to ensure its safe use in industrial processes. Preliminary findings suggest that it exhibits low toxicity to aquatic organisms, which aligns with current sustainability goals in chemical manufacturing.

In conclusion, 2,2-difluoro-6-methylmorpholine, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research. Its applications span across multiple disciplines, from materials science to pharmacology. As researchers uncover new insights into its potential uses and environmental behavior, this compound is poised to play an increasingly important role in advancing modern chemistry.